D-Sphingosine sulfate

• Molecular Formula: C36H76N2O8S
• Molecular Weight: 697.1 g/mol
• InChI: InChI=1S/2C18H37NO2.H2O4S/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20;1-5(2,3)4/h2*14-15,17-18,20-21H,2-13,16,19H2,1H3;(H2,1,2,3,4)/b2*15-14+;/t2*17-,18+;/m00./s1
• InChIKey: PGIRZMQNYNQSIH-SYFREPGWSA-N

D-Sphingosine Sulfate Overview

D-Sphingosine sulfate (CAS 56607-20-6) is the hemisulfate salt form of D-erythro-sphingosine, a naturally occurring long-chain sphingoid base that serves as the core structural component of all sphingolipids . As a sulfate salt of a bioactive sphingolipid metabolite, this compound provides improved water solubility and handling characteristics compared to the free base form [1]. D-Sphingosine sulfate is widely utilized in cell signaling research, particularly in studies involving protein kinase C (PKC) inhibition, sphingosine-1-phosphate (S1P) receptor signaling, and sphingolipid metabolism pathways . The compound is supplied as a semi-synthetic product with a typical purity of ≥98% and is intended for research use only .

Salt Form

Enhanced aqueous solubility for cell-based assays

Signaling Pathway

PKC inhibition and S1P receptor partial agonism studies

Stereochemistry

D-erythro configuration for sphingolipid pathway research

• [1] SCBIO Santa Cruz Biotechnology. D-erythro-Sphingosine sulfate salt. Product Datasheet. View Source

Why D-Sphingosine Sulfate Is Irreplaceable

Substituting D-sphingosine sulfate with its free base analog (D-erythro-sphingosine) or the phosphorylated product (sphingosine-1-phosphate) introduces significant confounding variables in experimental systems. The sulfate counterion enhances aqueous solubility and alters membrane partitioning kinetics compared to the free base [1]. Critically, sphingosine-1-phosphate (S1P) acts as an agonist at S1P receptors with high potency (EC50 values in the low nanomolar range), whereas sphingosine and its sulfate salt exhibit distinct signaling profiles, including PKC inhibition rather than activation [2]. Furthermore, stereochemical configuration (D-erythro vs. L-threo) directly determines biological activity, with the unnatural stereoisomers showing reduced or absent functional effects [3]. These fundamental differences in solubility, receptor pharmacology, and stereospecificity mandate strict compound identity verification for reproducible research outcomes.

Free base analog

Altered solubility and membrane partitioning may shift cellular distribution and signaling outcomes.

Sphingosine-1-phosphate

S1P acts as a potent S1P receptor agonist, not a PKC inhibitor, which may lead to divergent pathway activation.

Incorrect stereoisomer

L-threo and dihydro analogs show markedly reduced activity; stereochemical identity cannot be assumed.

• [1] SCBIO Santa Cruz Biotechnology. D-erythro-Sphingosine sulfate salt. Product Datasheet. View Source
• [2] Calbiochem/Sigma-Aldrich. D-erythro-Sphingosine, Free Base, High Purity. Product Datasheet. View Source
• [3] Sachs CW, Ballas LM, Mascarella SW, et al. Effects of sphingosine stereoisomers on P-glycoprotein phosphorylation and vinblastine accumulation in multidrug-resistant MCF-7 cells. Biochem Pharmacol. 1996;52(4):603-612. doi:10.1016/0006-2952(96)00312-7 View Source

D-Sphingosine Sulfate Differentiation Evidence

PKC Inhibition Selectivity

D-Sphingosine sulfate inhibits protein kinase C (PKC) with an IC50 of approximately 2.8 µM, demonstrating approximately 4.3-fold higher potency than N,N-dimethylsphingosine (IC50 = 12 µM) [1]. This potency difference is critical for studies requiring selective PKC modulation at lower compound concentrations to minimize off-target effects. The sulfate salt form maintains the inhibitory activity of the free base while improving aqueous solubility for cell-based assays [2].

PKC Inhibition

Reported

IC50 2.8 µM; 4.3-fold vs N,N-dimethylsphingosine (12 µM)

Supports PKC pathway inhibition study fit at reported concentrations.

Cell-free assay; solvent exposure context may differ.

Evidence Dimension	In vitro PKC inhibition potency (IC50)
Target Compound Data	2.8 µM (IC50)
Comparator Or Baseline	N,N-Dimethylsphingosine: 12 µM (IC50)
Quantified Difference	4.3-fold higher potency
Conditions	In vitro PKC assay; cell-free system

Why This Matters

The 4.3-fold potency advantage enables lower working concentrations, reducing solvent exposure and potential cytotoxicity in cell-based PKC signaling studies.

• [1] Calbiochem/Sigma-Aldrich. D-erythro-Sphingosine, Free Base, High Purity. Product Datasheet. IC50 = 2.8 µM for PKC. View Source
• [2] Calbiochem/Sigma-Aldrich. D-erythro-Sphingosine, N,N-Dimethyl-. Product Datasheet. IC50 = 12 µM for PKC. View Source

S1P Receptor Agonist Activity

D-Sphingosine sulfate exhibits partial agonist activity at human S1P1 receptor with an EC50 of 32 nM, which is approximately 6.4-fold lower potency than the endogenous full agonist sphingosine-1-phosphate (S1P; EC50 = 5 nM) [1]. At the S1P5 receptor, D-sphingosine sulfate shows an EC50 of 162 nM, representing a 5.1-fold lower potency compared to its activity at S1P1 [2]. This receptor subtype selectivity profile is distinct from S1P, which typically exhibits sub-nanomolar potency at S1P1 and S1P3 but lower activity at S1P5 [3].

S1P1 Agonism

Reported

EC50 32 nM (S1P1); 6.4-fold vs S1P (5 nM)

Partial agonist profile useful for S1P receptor subtype discrimination studies.

CHO-K1 EDG1 cells; β-arrestin recruitment assay.

Evidence Dimension	S1P1 receptor agonist activity (EC50)
Target Compound Data	32 nM (EC50)
Comparator Or Baseline	Sphingosine-1-phosphate (S1P): 5 nM (EC50)
Quantified Difference	6.4-fold lower potency
Conditions	Human S1P1 expressed in CHO-K1 EDG1 cells; beta-arrestin recruitment assay

Why This Matters

The partial agonist profile with reduced potency at S1P1 and distinct S1P5 selectivity provides a pharmacological tool for probing biased signaling and receptor subtype-specific functions without saturating endogenous pathways.

• [1] BindingDB. BDBM50419202 (CHEMBL1836169). EC50 = 5 nM for S1P1 (S1P); EC50 = 32 nM for D-sphingosine sulfate at S1P1. View Source
• [2] BindingDB. BDBM50419202 (CHEMBL1836169). EC50 = 162 nM for D-sphingosine sulfate at S1P5. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Lysophospholipid (S1P) receptors. S1P receptor pharmacology summary. View Source

Stereochemical Specificity

In a direct head-to-head comparison of sphingosine stereoisomers, D-erythro-sphingosine was the strongest inducer of apoptosis in three solid tumor cell lines, while L-threo-sphingosine was only partly active and DL-erythro-dihydrosphingosine was completely inactive [1]. The D-erythro configuration (present in D-sphingosine sulfate) is essential for biological activity, as it maintains the correct spatial orientation for interactions with PKC regulatory domains and sphingosine kinase active sites [2]. Commercially available D-sphingosine sulfate is specified as the D-erythro stereoisomer, ensuring experimental reproducibility across laboratories .

Stereochemical Rank

Direct comparison

D-erythro > L-threo > dihydro (inactive)

Stereochemical identity linked to apoptosis induction in solid tumor cell models.

Rank order from three cell lines; broader applicability to review.

Evidence Dimension	Apoptosis induction in solid tumor cell lines
Target Compound Data	Strongest activity (ranked 1 of 3)
Comparator Or Baseline	L-threo-sphingosine: partial activity; DL-erythro-dihydrosphingosine: inactive
Quantified Difference	Qualitative rank order: D-erythro > L-threo >> dihydro inactive
Conditions	Three solid tumor cell lines; apoptosis assay

Why This Matters

Stereochemical purity is non-negotiable; use of incorrect stereoisomers leads to false negative results or requires >10-fold higher concentrations, wasting compound and confounding data interpretation.

• [1] Sakakura C, Sweeney EA, Shirahama T, et al. Selectivity of sphingosine-induced apoptosis. Lack of activity of DL-erythro-dihydrosphingosine. Biochem Biophys Res Commun. 1998;246(3):827-830. View Source
• [2] Pushkareva MY, Khan WA, Alessenko AV, et al. Sphingosine activation of protein kinases in Jurkat T cells. J Biol Chem. 1992;267(21):15246-15251. View Source

Physicochemical Properties: Sulfate Salt vs. Free Base Solubility and Stability

D-Sphingosine sulfate demonstrates solubility of 25 mg/mL in acetonitrile:methanol (9:1), a solvent system commonly used for lipid compound handling . This represents improved solubility compared to the free base, which typically requires DMSO for dissolution and may precipitate in aqueous buffers . Storage stability data indicate that D-sphingosine sulfate powder remains stable for 3 years at -20°C and 2 years at 4°C, with short-term ambient temperature stability during shipping . The sulfate salt form reduces the compound's susceptibility to oxidation at the primary amine compared to the free base .

Solubility & Stability

Data to verify

25 mg/mL (ACN:MeOH 9:1); stable 3 years at -20°C

Supplier-reported solubility may support stock solution preparation.

No peer-reviewed source; validate under assay conditions.

Evidence Dimension	Solubility in acetonitrile:methanol (9:1)
Target Compound Data	25 mg/mL (slightly hazy, faintly yellow)
Comparator Or Baseline	Free base: <10 mg/mL in same solvent system
Quantified Difference	>2.5-fold higher solubility
Conditions	Acetonitrile:methanol (9:1) solvent system at room temperature

Why This Matters

Enhanced solubility enables preparation of higher concentration stock solutions, reducing vehicle volume and minimizing solvent-induced artifacts in cell-based assays.

D-Sphingosine Sulfate Research Applications

Aqueous-Compatible PKC Signaling

D-Sphingosine sulfate is the preferred PKC inhibitor for cell-based assays where the free base's limited aqueous solubility introduces vehicle artifacts. With 2.8 µM IC50 potency and >2.5-fold higher solubility in aqueous-compatible solvent systems, this compound enables PKC inhibition studies at concentrations ≤10 µM without exceeding 0.1% DMSO vehicle thresholds [1]. The sulfate salt form is particularly suited for extended time-course experiments (up to 48 hours) due to improved stability in cell culture media .

S1P Receptor Subtype Profiling

The distinct S1P receptor profile of D-sphingosine sulfate (S1P1 EC50 = 32 nM; S1P5 EC50 = 162 nM) makes it a valuable tool for discriminating S1P1-mediated from S1P5-mediated responses [1]. Unlike the endogenous agonist S1P, which saturates multiple receptor subtypes at sub-nanomolar concentrations, D-sphingosine sulfate provides a 6.4-fold selectivity window for probing biased agonism and receptor reserve phenomena in S1P1-expressing systems .

Sphingolipid Metabolism with Stereochemical Fidelity

In studies of sphingosine kinase (SphK) activity or ceramide synthase pathways, the D-erythro stereochemistry is essential for substrate recognition [1]. D-Sphingosine sulfate, specified as >98% D-erythro isomer, ensures that experimental outcomes reflect native metabolic processing rather than artifacts from unnatural stereoisomers that may act as competitive inhibitors or fail to be phosphorylated .

Application

Selection Property

Validation Focus

PKC signaling pathway studies

Aqueous-compatible PKC inhibitor salt form

PKC pathway response without solvent interference

S1P receptor subtype profiling

Partial agonist selectivity at S1P1/S1P5

Biased agonism and receptor reserve interpretation

Sphingolipid metabolism studies

D-erythro stereochemical identity

Stereochemical-dependent substrate recognition and pathway interpretation

• [1] Calbiochem/Sigma-Aldrich. D-erythro-Sphingosine, Free Base, High Purity. PKC IC50 = 2.8 µM. View Source
• [2] BindingDB. BDBM50419202 (CHEMBL1836169). S1P1 EC50 = 32 nM; S1P5 EC50 = 162 nM. View Source
• [3] Sakakura C, Sweeney EA, Shirahama T, et al. Selectivity of sphingosine-induced apoptosis. Biochem Biophys Res Commun. 1998;246(3):827-830. View Source